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Compound of Interest

Compound Name: Siglure

CAS No.: 2425-20-9

Cat. No.: B1214513

Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of Siglure, a chemical utilized by researchers, scientists, and drug

development professionals. Adherence to these procedures is crucial for maintaining laboratory

safety and ensuring environmental compliance.

Understanding the Hazards
Siglure, chemically known as butan-2-yl 6-methylcyclohex-3-ene-1-carboxylate (CAS No.

2425-20-9), is an insect attractant. While a specific Safety Data Sheet (SDS) for Siglure was

not located, the precursor, 6-Methylcyclohex-3-ene-1-carboxylic acid, is classified as a skin and

eye irritant. It is prudent to handle Siglure with similar precautions. General safety protocols for

handling chemical substances should always be followed.

Quantitative Data Summary
Due to the absence of a specific Safety Data Sheet for Siglure, quantitative data regarding its

physical and chemical properties are limited. The table below summarizes available information

for Siglure and its precursor.
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Property Siglure
6-Methylcyclohex-3-ene-1-
carboxylic Acid

CAS Number 2425-20-9[1] 5406-30-4[2]

Molecular Formula C12H20O2[1] C8H12O2[2]

Molecular Weight 196.29 g/mol [1] 140.18 g/mol

GHS Hazard

Not officially classified.

Precursor is a skin and eye

irritant.

Skin Irritant, Eye Irritant

Experimental Protocols
Detailed experimental protocols for the synthesis of Siglure involve the esterification of trans-

siglure acid.[1] As the focus of this document is on disposal, detailed experimental protocols

for its use are not provided. Users should refer to their specific research protocols for handling

and application.

Disposal Procedures
The primary recommendation for the disposal of chemical waste is to send it to an approved

waste disposal plant. This ensures that hazardous materials are managed in a way that

minimizes risk to human health and the environment.

Step-by-Step Disposal Workflow:
Waste Identification and Segregation:

Label a dedicated, leak-proof container as "Hazardous Waste: Siglure".

Do not mix Siglure waste with other chemical waste streams unless compatibility has

been confirmed.

Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a

lab coat, when handling Siglure waste.
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Container Management:

Keep the waste container tightly sealed when not in use.

Store the container in a designated, well-ventilated hazardous waste accumulation area.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the hazardous waste.

Provide the EHS department with a full chemical name (butan-2-yl 6-methylcyclohex-3-

ene-1-carboxylate) and CAS number (2425-20-9).

Documentation:

Maintain a record of the amount of Siglure waste generated and the date of disposal.

The following diagram illustrates the logical flow for the proper disposal of Siglure.
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Caption: Siglure Disposal Workflow Diagram

Environmental Fate and Considerations
Cyclohexene derivatives, the class of compounds to which Siglure belongs, are generally

expected to be volatile and undergo biodegradation in soil.[3] However, to prevent any potential

environmental contamination, direct release into the environment, including drains or regular
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trash, is strictly prohibited. The recommended disposal method of incineration at a licensed

facility ensures the complete destruction of the chemical.[4]

Disclaimer: The information provided in this document is intended as a guide and is based on

the best available information at the time of publication. It is not a substitute for a formal risk

assessment and consultation with your institution's Environmental Health and Safety

professionals. Always refer to your local, state, and federal regulations for specific hazardous

waste disposal requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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